3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-6-propyl-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione

• IUPAC Name: 3-[4-(2,4-dimethylphenyl)piperazine-1-carbonyl]-6-propyl-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C21H25N5O3S/c1-4-7-26-19(27)17-16(22-21(26)29)18(30-23-17)20(28)25-10-8-24(9-11-25)15-6-5-13(2)12-14(15)3/h5-6,12H,4,7-11H2,1-3H3,(H,22,29)
• InChI Key: VQOMGJHPRUFKGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=C(C=C(C=C4)C)C
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

The compound contains a piperazine moiety, which is a common feature in many pharmaceutical drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant. Piperazine derivatives show a wide range of biological and pharmaceutical activity.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of numerous studies. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups including a piperazine ring, a thiazolopyrimidine ring, and a carbonyl group. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the reactivity of the functional groups present. For example, the carbonyl group could undergo reactions such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. These properties could include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some piperazine derivatives have been found to show protein kinase inhibition activity.